2-Fluoro-4-methylsulfonylphenol
Overview
Description
2-Fluoro-4-methylsulfonylphenol is an organic compound with the molecular formula C7H7FO3S . It has a molecular weight of 190.2 .
Molecular Structure Analysis
The InChI code for 2-Fluoro-4-methylsulfonylphenol is 1S/C7H7FO3S/c1-12(10,11)5-2-3-7(9)6(8)4-5/h2-4,9H,1H3 . The linear formula is C7H7FO3S .Physical And Chemical Properties Analysis
2-Fluoro-4-methylsulfonylphenol has a molecular weight of 190.19 g/mol. The exact physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the sources I found.Scientific Research Applications
Fluorescent Probes
“2-Fluoro-4-methylsulfonylphenol” could potentially be used in the design and synthesis of fluorescent probes . Fluorescent probes are sensitive, selective, non-toxic in detection and thus provided a new solution in biomedical, environmental monitoring, and food safety . They are chemical substances that can detect biomolecules or molecular activities within cells through fluorescence signals .
Biomedical Applications
Given its potential use in fluorescent probes, “2-Fluoro-4-methylsulfonylphenol” could have applications in the biomedical field . For instance, it could be used for detecting specific proteins, nucleic acids, or small molecules within cells .
Environmental Monitoring
Fluorescent probes, which could potentially be made from “2-Fluoro-4-methylsulfonylphenol”, are also used in environmental monitoring . They could help detect and monitor the presence of certain chemicals or pollutants in the environment .
Food Safety
In the field of food safety, fluorescent probes can be used to detect harmful substances or contaminants . Therefore, “2-Fluoro-4-methylsulfonylphenol” could potentially be used in this field .
Photonics
Fluorescent polymer gels, which could potentially incorporate “2-Fluoro-4-methylsulfonylphenol”, have advanced applications in photonics . They could be used in the development of light-emitting devices .
Bioimaging
Fluorescent probes are widely used in bioimaging to visualize biological processes at the molecular and cellular levels . “2-Fluoro-4-methylsulfonylphenol” could potentially be used in the development of these probes .
Safety and Hazards
2-Fluoro-4-methylsulfonylphenol is classified as an irritant . It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and it should be used only outdoors or in a well-ventilated area . In case of skin contact, wash with plenty of soap and water . If in eyes, rinse cautiously with water for several minutes .
Future Directions
properties
IUPAC Name |
2-fluoro-4-methylsulfonylphenol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7FO3S/c1-12(10,11)5-2-3-7(9)6(8)4-5/h2-4,9H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OVEMQCGVMRIIHW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC(=C(C=C1)O)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7FO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30583139 | |
Record name | 2-Fluoro-4-(methanesulfonyl)phenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30583139 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Fluoro-4-methylsulfonylphenol | |
CAS RN |
398456-87-6 | |
Record name | 2-Fluoro-4-(methanesulfonyl)phenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30583139 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Fluoro-(4-methylsulfonyl)phenol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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